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Introduction

UNC3866 is a sophisticated and persistent cyber espionage group, believed to be linked to
China, that specializes in long-term intelligence gathering from high-value targets globally.[1][2]
[3][4] First identified by cybersecurity firm Mandiant in 2022, this group has demonstrated a
high level of operational security, caution, and evasiveness in its campaigns.[1][4] UNC3866 is
known for its focus on defense, technology, and telecommunications sectors in the United
States and Asia, and has been responsible for significant attacks on critical information
infrastructure.[1][2][5] This guide provides a technical overview of UNC3866's known activities,
their tactics, techniques, and procedures (TTPs), and the malware they employ.

Operational Overview

UNC3866's primary objective is long-term espionage and intelligence gathering.[1][4] The
group is adept at maintaining stealthy and persistent access to victim networks, often for
extended periods.[2][6] A notable recent campaign involved an ongoing attack against
Singapore's critical information infrastructure, highlighting the serious threat they pose to
national security.[1][2][7]

Targeted Sectors and Regions
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UNC3866 has a global reach, with a focus on organizations that hold strategic and sensitive
information.[6][8] Their targeting is strategic, focusing on sectors that are critical to national
security and technological advancement.

Targeted Sectors Geographic Focus
Government United States
Telecommunications Asia

Technology Europe

Aerospace & Defense Oceania

Energy & Utilities Africa

Cloud Service Providers

Network Equipment Vendors

(Data sourced from multiple reports detailing UNC3866's global campaigns.)[1][6][8][9]

Tactics, Techniques, and Procedures (TTPs)

UNC3866 employs a variety of sophisticated TTPs designed to evade detection and maintain
long-term access. A key aspect of their strategy is the targeting of network devices and
virtualization systems that often lack comprehensive security monitoring.[4][5][7]

Initial Access

The group has demonstrated a proficiency in exploiting zero-day and unpatched vulnerabilities
in public-facing applications and external remote services.[1][2][8] This allows them to gain an
initial foothold in a target network before security vendors are aware of the flaws.

Persistence and Defense Evasion

UNC3866 employs multiple layers of persistence to ensure redundant access to compromised
environments.[6][10] Their techniques include:
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o Compromising Host Software Binaries: Modifying legitimate system files to include malicious
code.

» Creating or Modifying System Processes: Establishing malicious processes that masquerade
as legitimate system activities.

o Use of Custom Malware and Rootkits: Deploying specialized tools to hide their presence and
maintain control.[7][11]

e Log Tampering: Disabling or manipulating logging mechanisms to erase evidence of their
activities.[5][12][13]

Analysis and Reverse Engineering Methodologies

The analysis of UNC3866's campaigns by cybersecurity researchers has involved a multi-
faceted approach to understand their complex operations. This includes:

o Forensic Analysis of Compromised Systems: Investigators examine affected network
devices, hypervisors, and virtual machines to identify malicious binaries, modified system
files, and evidence of unauthorized access.[10]

o Malware Reverse Engineering: Security researchers perform static and dynamic analysis of
UNC3866's custom malware to understand its functionality, communication protocols, and
evasion techniques. This involves decompiling and debugging the malware samples to
uncover their underlying code and capabilities.

e Network Traffic Analysis: Monitoring and analyzing network traffic from compromised
systems helps in identifying command and control (C2) communications, data exfiltration
channels, and the group's external infrastructure.

o Vulnerability Analysis: Researchers analyze the vulnerabilities exploited by UNC3866 to
understand how they were leveraged for initial access and privilege escalation. This includes
developing proof-of-concept exploits to replicate the attack vectors.

Malware and Tooling
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UNC3866 utilizes a custom toolkit of malware designed for stealth, persistence, and
espionage.[7][9] Many of their tools are designed to operate in environments where traditional
endpoint security solutions are less effective.[5]
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Malware/Tool

Type

Description

TINYSHELL

Backdoor

A lightweight, C-based
backdoor used on Juniper
Junos OS routers for remote
access and command
execution.[9][12][14]

REPTILE

Rootkit

A Linux kernel-level rootkit
used to hide files, processes,
and network activity, providing
a stealthy backdoor.[7][9][11]

MOPSLED

Backdoor

A modular backdoor capable of
communicating over various
protocols and leveraging
trusted third-party services like
GitHub and Google Drive for
C2.[9][10]

RIFLESPINE

Backdoor

Another malware family that
uses trusted third-party
services for command and
control.[9][10][13]

VIRTUALSHINE

Malware

Custom malware deployed by
UNC3866.[9][13]

VIRTUALPIE

Malware

Custom malware used in
UNC3866 operations.[9]

CASTLETAP

Malware

Custom malware associated
with UNC3866 campaigns.[9]

LOOKOVER

Sniffer

A tool written in C that
processes and decrypts
TACACS+ authentication

packets to harvest credentials.

[6]19]
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A publicly available rootkit with
Medusa Rootkit capabilities for logging user

credentials.[6]

Visualizing the Attack Workflow

The following diagrams illustrate the typical attack progression and persistence mechanisms
employed by UNC3866.
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Caption: High-level attack workflow of UNC3866.
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Caption: UNC3866's layered persistence strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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